(3Z)-3-[2-(4-butoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C23H20N4O3S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: (5Z)-2-(4-butoxyphenyl)-5-(1-methyl-2-oxoindol-3-ylidene)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C23H20N4O3S/c1-3-4-13-30-15-11-9-14(10-12-15)20-24-23-27(25-20)22(29)19(31-23)18-16-7-5-6-8-17(16)26(2)21(18)28/h5-12H,3-4,13H2,1-2H3/b19-18-
• InChI Key: KRGDSXIUUHGWMH-HNENSFHCSA-N
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)/C(=C/4\C5=CC=CC=C5N(C4=O)C)/SC3=N2
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C2=NN3C(=O)C(=C4C5=CC=CC=C5N(C4=O)C)SC3=N2

Description

This compound is a heterocyclic organic molecule featuring a fused [1,3]thiazolo[3,2-b][1,2,4]triazol-6-one core conjugated with a 1-methylindol-2-one moiety via a Z-configured exocyclic double bond. Its molecular formula is C24H22N4O3S (monoisotopic mass: 446.141262 Da), with a 4-butoxyphenyl substituent at position 2 of the thiazolo-triazole ring .

Biological Activity

The compound (3Z)-3-[2-(4-butoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1-methyl-1,3-dihydro-2H-indol-2-one is a complex organic molecule that exhibits significant potential for various biological activities due to its unique structural features. The presence of multiple heterocyclic rings such as thiazole and triazole along with an indole core suggests a diverse pharmacological profile.

Structural Features

The compound's structure includes:

• Thiazole and Triazole Rings : Known for their roles in biological activity.
• Indole Derivative : Commonly associated with anticancer properties.
• Butoxyphenyl Group : Enhances lipophilicity and may influence solubility and bioavailability.

Biological Activities

Research indicates that compounds similar to this structure exhibit a range of biological activities including:

• Antimicrobial Activity
  • Compounds with thiazole and indole moieties have shown significant antimicrobial effects against various pathogens.
  • The incorporation of the butoxyphenyl group may enhance these effects by increasing membrane permeability.
• Anticancer Properties
  • Indole derivatives are widely studied for their anticancer potential. Similar compounds have demonstrated the ability to inhibit cell proliferation in various cancer cell lines.
  • A study highlighted that derivatives with triazole rings can induce apoptosis in cancer cells through various mechanisms including the inhibition of specific signaling pathways.
• Cholinesterase Inhibition
  • The compound's structural similarity to known cholinesterase inhibitors suggests potential activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), which are relevant in neurodegenerative diseases like Alzheimer's.
  • Initial studies indicate that modifications in the thiazole and triazole moieties can significantly affect inhibitory potency.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to this structure:

• A study on thiazolo-triazoles demonstrated their effectiveness as antimicrobial agents with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL against certain bacterial strains .

Compound Name	Structural Features	Biological Activity
Thiazole Derivatives	Thiazole ring	Antimicrobial
Indole Derivatives	Indole core	Anticancer
Triazole Compounds	Triazole ring	Antifungal

• Another investigation focused on cholinesterase inhibitors revealed that compounds with similar structures could inhibit AChE with IC50 values in the micromolar range, indicating promising therapeutic applications for cognitive disorders .

Synthesis and Mechanisms

The synthesis of this compound involves several steps, typically starting from simpler precursors. The complexity of the synthesis reflects the intricate nature of the biological activity observed.

Potential Synthetic Route :

• Formation of the thiazole ring through cyclization reactions.
• Introduction of the triazole moiety via click chemistry techniques.
• Coupling reactions to attach the butoxyphenyl group and finalize the indole structure.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its combination of a butoxyphenyl group, methyl-substituted indol-2-one, and thiazolo-triazolone scaffold. Below is a comparative analysis with key analogs:

Table 1: Structural and Functional Comparison

Compound Name / ID	Key Structural Features	Molecular Weight (Da)	Reported Bioactivity / Properties	Reference
Target Compound	4-Butoxyphenyl, 1-methylindol-2-one, Z-configuration	446.52	N/A (Theoretical analysis based on analogs)
(3Z)-1-Benzyl-3-[2-(4-ethoxyphenyl)-6-oxothiazolo-triazol-5-ylidene]-1,3-dihydro-2H-indol-2-one	Benzyl (vs. methyl) at indole N1; ethoxyphenyl (vs. butoxyphenyl)	468.54	Enhanced lipophilicity; unconfirmed bioactivity
(Z)-3-(3-Hydroxyphenyl)-5-((1-methylindol-3-yl)methylene)-2-thioxothiazolidin-4-one (5b)	Hydroxyphenyl substituent; thioxothiazolidinone core	381.47	Antibacterial (Gram-positive), antifungal
(5Z)-2-(4-Butoxyphenyl)-5-(2,5-dimethoxybenzylidene)thiazolo-triazol-6-one	Dimethoxybenzylidene (vs. indolylidene); same butoxyphenyl group	463.52	Unreported bioactivity; structural analog
Aglaithioduline (phytocompound)	Similarity to SAHA (HDAC inhibitor); ~70% Tanimoto index	~300 (estimated)	Predicted HDAC inhibition

Key Structural Differences and Implications

• The 1-methylindol-2-one moiety may enhance metabolic stability relative to 1-benzyl or unsubstituted indole derivatives, as methyl groups are less prone to oxidative degradation .
• Core Scaffold Modifications: Replacement of the thiazolo-triazolone core with a thioxothiazolidinone (as in compound 5b) introduces a sulfur atom at position 2, which is critical for metal-binding interactions in antimicrobial activity . The Z-configuration in the target compound ensures planar geometry, favoring intercalation with DNA or enzyme active sites, a feature shared with active analogs like 5b .

Bioactivity and Computational Similarity Metrics

• Tanimoto and Dice Indices: Computational studies using MACCS and Morgan fingerprints indicate that structural analogs with >65% similarity (e.g., aglaithioduline vs. SAHA) often share overlapping bioactivity profiles, such as histone deacetylase (HDAC) inhibition .
• Hierarchical Clustering: Bioactivity clustering of 37 small molecules () revealed that compounds with shared scaffolds (e.g., indolylmethylene-thiazolidinones) group into clusters with congruent modes of action, such as disrupting bacterial cell membranes .

Pharmacokinetic and Toxicity Predictions

• ADME Properties : The butoxyphenyl group may prolong half-life due to slower hepatic metabolism of longer alkoxy chains, but it could increase CYP450 inhibition risk .
• Toxicity : Methyl-substituted indoles generally exhibit lower cytotoxicity than benzyl derivatives, as seen in preclinical models of compound 5b .